Cas no 299172-48-8 (2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside-1,2,3,4,5,6-13C6)

• Product Name: 2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside-1,2,3,4,5,6-13C6
• CAS No: 299172-48-8
• Molecular Formula: C₂₄H₄₇NO₇
• Molecular Weight: 467.588417291641
• CID: 4644158
• PubChem ID: 10742889

2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside-1,2,3,4,5,6-13C6 Properties

Names and Identifiers

• 2S-amino-3R-hydroxy-4E-octadecen-1-yl,beta-D-glucopyranoside-1,2,3,4,5,6-13C6
• HY-N7745S2
• CS-0627130
• Glucosylsphingosine-13C6
• ?13C6 Glucosylsphingosine (d18:1)
• (2R,3R,4S,5S,6R)-2-(((2S,3R,E)-2-amino-3-hydroxyoctadec-4-en-1-yl)oxy)-6-(hydroxymethyl-13C)tetrahydro-2H-pyran-3,4,5-triol-2,3,4,5,6-13C5
• AKOS040756118
• 299172-48-8
• (2R,3R,4S,5S,6R)-2-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-6-(hydroxy(113C)methyl)(2,3,4,5,6-13C5)oxane-3,4,5-triol
• 13C6 Glucosylsphingosine (d18:1)
• DA-49091

• InChIKey： HHJTWTPUPVQKNA-DBGPLVPSSA-N
• Inchi： 1S/C24H47NO7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(27)18(25)17-31-24-23(30)22(29)21(28)20(16-26)32-24/h14-15,18-24,26-30H,2-13,16-17,25H2,1H3/b15-14+/t18-,19+,20+,21+,22-,23+,24+/m0/s1/i16+1,20+1,21+1,22+1,23+1,24+1
• SMILES： O1[13C@H]([13C@@H]([13C@H]([13C@@H]([13C@H]1[13CH2]O)O)O)O)OC[C@@H]([C@@H](/C=C/CCCCCCCCCCCCC)O)N

Computed Properties

• Exact Mass: 467.35538185 g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 18
• Monoisotopic Mass: 467.35538185 g/mol
• Heavy Atom Count: 32
• Complexity: 479
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 146
• Molecular Weight: 467.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids